1-(Ethanesulfonyl)-2-fluoro-4-nitrobenzene

• IUPAC Name: 1-ethylsulfonyl-2-fluoro-4-nitrobenzene
• InChI: InChI=1S/C8H8FNO4S/c1-2-15(13,14)8-4-3-6(10(11)12)5-7(8)9/h3-5H,2H2,1H3
• InChI Key: GRTIMSABBAVATP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C8H8FNO4S
• Molecular Weight: 233.22 g/mol

Description

Ethanesulfonyl chloride, a compound related to the one you’re asking about, is used in the synthesis of various organic compounds. It’s an organosulfur compound with the formula ClCH2CH2SO2Cl.

Synthesis Analysis

The synthesis of related compounds often involves reactions with sulfuryl chloride or thionyl chloride. For example, methanesulfonyl chloride can be manufactured by the reaction of methane and sulfuryl chloride in a radical reaction.

Chemical Reactions Analysis

The chemical reactions involving sulfonyl compounds can be complex and varied. For example, methanesulfonyl chloride is highly reactive and can function as an electrophile. It’s used to give methanesulfonates by its reaction with alcohols in the presence of a non-nucleophilic base.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. For example, methanesulfonyl chloride is a colorless liquid that dissolves in polar organic solvents but is reactive toward water, alcohols, and many amines.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Nitrobenzene Derivatives : The synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene showcases the chemical reactivity of similar compounds, achieved through nitration reactions, and characterized by various spectroscopic techniques. This process exemplifies the synthetic accessibility of fluoro-nitrobenzene derivatives which can serve as precursors for further chemical transformations (Sweeney, McArdle, & Aldabbagh, 2018).

Chemical Reactions and Transformations

• Reactivity and Electron Attachment : The study on dissociative electron attachment to nitrobenzene derivatives provides insights into their electronic structures and reactivity, which is crucial for designing compounds for specific applications, such as in materials science or as intermediates in organic synthesis (Asfandiarov et al., 2007).

• Organocatalytic Transformations : The work on sequential 1,4-addition/dearomative-fluorination transformation underscores the utility of nitrobenzene derivatives in organocatalysis, leading to fluorinated products with significant stereoselectivity. This highlights their application in the synthesis of complex, chiral molecules (Li et al., 2012).

Advanced Materials and Sensing Applications

• Coordination Polymers and Sensing : The development of coordination polymers based on phthalate derivatives for sensing applications, such as the selective detection of nitrobenzene, demonstrates the potential of nitrobenzene-related compounds in the fabrication of sensitive and selective chemical sensors (Wang et al., 2015).

Mechanism of Action

The mechanism of action for a compound like this would depend on its specific use. For example, in the case of methanesulfonyl chloride, it’s used as a precursor to many compounds because it’s highly reactive.

Safety and Hazards

Compounds like this can be hazardous. For example, methanesulfonyl chloride is corrosive and can cause severe skin burns and eye damage. It’s also harmful if swallowed or in contact with skin, and fatal if inhaled.